molecular formula C13H26O B8274132 5-Isopropyl-2,6-diethyl-2-methyltetrahydro-2H-pyran CAS No. 1120363-98-5

5-Isopropyl-2,6-diethyl-2-methyltetrahydro-2H-pyran

Cat. No.: B8274132
CAS No.: 1120363-98-5
M. Wt: 198.34 g/mol
InChI Key: PSBALWGXLHHTHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Isopropyl-2,6-diethyl-2-methyltetrahydro-2H-pyran is a useful research compound. Its molecular formula is C13H26O and its molecular weight is 198.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

1120363-98-5

Molecular Formula

C13H26O

Molecular Weight

198.34 g/mol

IUPAC Name

2,6-diethyl-2-methyl-5-propan-2-yloxane

InChI

InChI=1S/C13H26O/c1-6-12-11(10(3)4)8-9-13(5,7-2)14-12/h10-12H,6-9H2,1-5H3

InChI Key

PSBALWGXLHHTHS-UHFFFAOYSA-N

Canonical SMILES

CCC1C(CCC(O1)(C)CC)C(C)C

density

0.860-0.867

physical_description

Colorless to yellow liquid;  fresh aroma

solubility

Practically insoluble to insoluble in water
Soluble (in ethanol)

Origin of Product

United States

Synthesis routes and methods

Procedure details

The hydrogenation was carried out in a hydrogenation autoclave. 202 g of 6-ethyl-5-isopropenyl-2-methyl-2-vinyltetrahydropyran (from stage 1) were filled along with 8 g of Pd/active charcoal (Pd content: 5%) in the autoclave in the autoclave and hydrogenated at 30 bar hydrogen pressure. The reaction took place exothermically from 20° C. to approximately 50° C., after which heating to 90° C. was carried out. The H2 absorption was complete after 35 minutes. 107% of theoretical H2 was absorbed. The catalyst was filtered off and this was then rinsed with ethanol. The material obtained in this way was distilled via a 120 cm column. 131 g of 2,6-diethyl-5-isopropyl-2-methyl-tetrahydropyran (purity >97%) were obtained (73% of theoretical yield).
Name
6-ethyl-5-isopropenyl-2-methyl-2-vinyltetrahydropyran
Quantity
202 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
8 g
Type
catalyst
Reaction Step One

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